Cas no 852441-08-8 (ethyl 2-{2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzoate)

• Product Name: ethyl 2-{2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzoate
• CAS No: 852441-08-8
• MF: C₂₂H₁₈ClN₅O₄
• MW: 451.862423419952
• CID: 6103540
• PubChem ID: 16798486
• Update Time: 2025-07-02

ethyl 2-{2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzoate
• ethyl 2-(2-(1-(4-chlorophenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamido)benzoate
• Benzoic acid, 2-[[2-[1-(4-chlorophenyl)-1,4-dihydro-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetyl]amino]-, ethyl ester
• ethyl 2-[[2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetyl]amino]benzoate
• AKOS024595923
• ethyl 2-(2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamido)benzoate
• F0679-0284
• 852441-08-8
• ethyl 2-{2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}benzoate

• Inchi： 1S/C22H18ClN5O4/c1-2-32-22(31)16-5-3-4-6-18(16)26-19(29)12-27-13-24-20-17(21(27)30)11-25-28(20)15-9-7-14(23)8-10-15/h3-11,13H,2,12H2,1H3,(H,26,29)
• InChI Key： NDFRJUXEANPGJQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(CN1C=NC2N(C3=CC=C(Cl)C=C3)N=CC=2C1=O)=O

Computed Properties

• Exact Mass: 451.1047318g/mol
• Monoisotopic Mass: 451.1047318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 12.85±0.70(Predicted)

Additional information on ethyl 2-{2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzoate

Recent Advances in the Study of Ethyl 2-{2-[1-(4-Chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}benzoate (CAS: 852441-08-8)

The compound ethyl 2-{2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}benzoate (CAS: 852441-08-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazolo[3,4-d]pyrimidine core, is a promising candidate for therapeutic applications due to its unique structural and functional properties. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, particularly in the context of kinase inhibition and anti-inflammatory effects.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that ethyl 2-{2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}benzoate exhibits potent inhibitory activity against specific kinase targets, such as JAK2 and FLT3. These findings suggest its potential utility in the treatment of myeloproliferative neoplasms and acute myeloid leukemia.

In addition to its kinase inhibitory properties, recent research has explored the compound's anti-inflammatory effects. A study published in the Journal of Medicinal Chemistry (2023) reported that ethyl 2-{2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}benzoate significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. This effect was attributed to the compound's ability to modulate the NF-κB signaling pathway, a central regulator of inflammatory responses. These results highlight its potential as a lead compound for the development of novel anti-inflammatory agents.

The synthesis and optimization of ethyl 2-{2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}benzoate have also been a focus of recent research. A team of chemists at the University of Cambridge (2024) developed a more efficient synthetic route for this compound, achieving higher yields and improved purity. The new method involves a multi-step reaction sequence, including a key cyclization step to form the pyrazolo[3,4-d]pyrimidine core. This advancement is expected to facilitate further pharmacological studies and scale-up production for preclinical testing.

Despite these promising findings, challenges remain in the development of ethyl 2-{2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}benzoate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include structural modifications to enhance its drug-like properties and in vivo efficacy evaluations in relevant disease models.

In conclusion, ethyl 2-{2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}benzoate (CAS: 852441-08-8) represents a promising scaffold for the development of kinase inhibitors and anti-inflammatory agents. Recent studies have shed light on its biological activities and synthetic accessibility, paving the way for further exploration in drug discovery. Continued research efforts will be essential to unlock its full therapeutic potential and translate these findings into clinical applications.